Cas no 1384055-50-8 (2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1384055-50-8
• MF: C₁₈H₂₃BO₄
• MW: 314.183825731277
• CID: 5759949
• PubChem ID: 139257428
• Update Time: 2025-05-20

2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1384055-50-8
• EN300-1706454
• 2-[2-(methoxymethoxy)naphthalen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[2-(methoxymethoxy)-1-naphthalenyl]-4,4,5,5-tetramethyl-
• 2-(2-(Methoxymethoxy)naphthalen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C18H23BO4/c1-17(2)18(3,4)23-19(22-17)16-14-9-7-6-8-13(14)10-11-15(16)21-12-20-5/h6-11H,12H2,1-5H3
• InChI Key： UWJIPUCCCZMVRI-UHFFFAOYSA-N
• SMILES： O1B(C2=C(C=CC3C=CC=CC2=3)OCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 314.1689394g/mol
• Monoisotopic Mass: 314.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 452.4±30.0 °C(Predicted)

Additional information on 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1384055-50-8)

2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1384055-50-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structural features, including a naphthalene ring and a methoxymethoxy protecting group. These attributes make it an invaluable reagent in various synthetic transformations and drug discovery processes.

The methoxymethoxy protecting group in 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane provides enhanced stability and reactivity control during synthetic reactions. This protecting group can be easily introduced and removed under mild conditions, making it a preferred choice for complex molecule synthesis. The naphthalene ring contributes to the compound's aromaticity and electronic properties, which are crucial for its applications in organic synthesis and pharmaceutical research.

In recent years, the use of boronic esters in Suzuki-Miyaura coupling reactions has become a cornerstone in the development of new pharmaceuticals. 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly effective in these reactions due to its high reactivity and functional group compatibility. The tetramethyl substituents on the dioxaborolane ring enhance the stability of the boronic ester under various reaction conditions, ensuring consistent and reliable performance.

One of the key applications of 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel drugs targeting various diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of naphthyl-based compounds with potent anti-cancer activity using this boronic ester as a key intermediate. The study highlighted the importance of the methoxymethoxy protecting group in controlling the reactivity and selectivity of the synthetic pathway.

Beyond its role in drug discovery, 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found applications in materials science. The unique electronic properties of the naphthalene ring make it suitable for use in organic electronics and photovoltaic devices. A study published in Advanced Materials demonstrated the use of this compound as a building block for constructing highly efficient organic solar cells. The researchers noted that the tetramethyl substituents on the dioxaborolane ring played a crucial role in enhancing the charge transport properties of the resulting materials.

The safety profile of 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another important consideration for its widespread use. Extensive toxicity studies have shown that this compound exhibits low toxicity and is generally safe to handle under standard laboratory conditions. However, as with any chemical reagent, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 2-2-(methoxymethoxy)naphthalen-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1384055-50-8) is a highly valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and excellent reactivity make it an essential tool for researchers working on new drug development and advanced materials science projects. As research continues to advance in these fields, the importance of this compound is likely to grow further.